Cas no 2580223-74-9 (2-(chloromethyl)-1,3-oxazole hydrochloride)

2-(Chloromethyl)-1,3-oxazole hydrochloride is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. Its reactive chloromethyl group enables efficient functionalization, making it valuable for constructing complex molecular architectures, particularly in the development of oxazole-based compounds. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in nucleophilic substitution reactions, cyclizations, and as a precursor for biologically active molecules. Its well-defined reactivity profile and high purity make it a reliable choice for medicinal chemistry and agrochemical applications. Suitable for controlled environments, it requires proper handling due to its reactive nature.
2-(chloromethyl)-1,3-oxazole hydrochloride structure
2580223-74-9 structure
Product Name:2-(chloromethyl)-1,3-oxazole hydrochloride
CAS No:2580223-74-9
MF:C4H5Cl2NO
MW:153.994599103928
MDL:MFCD33020672
CID:5659953
PubChem ID:155858959
Update Time:2026-03-11

2-(chloromethyl)-1,3-oxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-1,3-oxazole hydrochloride
    • 2580223-74-9
    • 2-(Chloromethyl)-1,3-oxazole;hydrochloride
    • EN300-27702279
    • Oxazole, 2-(chloromethyl)-, hydrochloride (1:1)
    • MDL: MFCD33020672
    • Inchi: 1S/C4H4ClNO.ClH/c5-3-4-6-1-2-7-4;/h1-2H,3H2;1H
    • InChI Key: UPVLGAIHYMSXPS-UHFFFAOYSA-N
    • SMILES: C(C1OC=CN=1)Cl.Cl

Computed Properties

  • Exact Mass: 152.9748192g/mol
  • Monoisotopic Mass: 152.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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